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Trilobatin 2/'/'-acetate Trilobatin 2/'/'-acetate
Brand Name: Vulcanchem
CAS No.: 647853-82-5
VCID: VC0015690
InChI: InChI=1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
SMILES: CC(=O)OC1C(C(C(OC1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O
Molecular Formula: C23H26O11
Molecular Weight: 478.4 g/mol

Trilobatin 2/'/'-acetate

CAS No.: 647853-82-5

Reference Standards

VCID: VC0015690

Molecular Formula: C23H26O11

Molecular Weight: 478.4 g/mol

Trilobatin 2/'/'-acetate - 647853-82-5

CAS No. 647853-82-5
Product Name Trilobatin 2/'/'-acetate
Molecular Formula C23H26O11
Molecular Weight 478.4 g/mol
IUPAC Name [(2S,3R,4S,5S,6R)-2-[3,5-dihydroxy-4-[3-(4-hydroxyphenyl)propanoyl]phenoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] acetate
Standard InChI InChI=1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
Standard InChIKey QIEAJYJXGQAYRU-DODNOZFWSA-N
Isomeric SMILES CC(=O)O[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O
SMILES CC(=O)OC1C(C(C(OC1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O
Canonical SMILES CC(=O)OC1C(C(C(OC1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O
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PubChem Compound 11167490
Last Modified Nov 11 2021
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